2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine, also known as DMSM, is a chemical compound that has been widely used in scientific research. It is a morpholine derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine is not fully understood. However, it has been proposed that 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine may inhibit the activity of enzymes involved in the biosynthesis of certain molecules, such as nucleotides and lipids. 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has also been shown to have antiviral activity against influenza virus and herpes simplex virus.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine in lab experiments is its relatively low toxicity. 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has been shown to have low acute toxicity and is not mutagenic or genotoxic. However, one limitation of using 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine. One area of research is the development of new synthetic methods for 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine and its derivatives. Another area of research is the investigation of the mechanism of action of 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine and its potential therapeutic applications. Additionally, the development of new formulations of 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine with improved solubility and bioavailability may also be an area of future research.
In conclusion, 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine, or 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine, is a chemical compound that has been widely used in scientific research. It has various scientific research applications, including medicinal chemistry, drug discovery, and pharmacology. 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has been shown to have anticancer, antiviral, and antibacterial properties. Although 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has some limitations, such as low solubility in water, it remains a promising compound for future research.
Synthesis Methods
The synthesis of 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine involves the reaction of 2,4-dimethylphenyl isocyanate with morpholine in the presence of a catalyst. The resulting product is then treated with methanesulfonyl chloride to obtain 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine. The purity of the final product can be improved by recrystallization.
Scientific Research Applications
2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has been used in various scientific research studies, including medicinal chemistry, drug discovery, and pharmacology. It has been shown to have anticancer, antiviral, and antibacterial properties. 2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine has also been used as a reagent in organic synthesis reactions.
properties
IUPAC Name |
2-(2,4-dimethylphenyl)-4-methylsulfonylmorpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3S/c1-10-4-5-12(11(2)8-10)13-9-14(6-7-17-13)18(3,15)16/h4-5,8,13H,6-7,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXSXQCJAVJCLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2CN(CCO2)S(=O)(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dimethylphenyl)-4-methylsulfonylmorpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.